6-amino-3-iodo-5-nitro-1H-pyridin-2-one

• IUPAC Name: 6-amino-3-iodo-5-nitro-1H-pyridin-2-one
• InChI: InChI=1S/C5H4IN3O3/c6-2-1-3(9(11)12)4(7)8-5(2)10/h1H,(H3,7,8,10)
• InChI Key: YPSCFDIDAMTMKR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=C1[N+](=O)[O-])N)I
• Molecular Formula: C5H4IN3O3
• DSSTOX Substance ID: DTXSID20457355
• Molecular Weight: 281.01 g/mol
• CAS RN: 642460-96-6

Description

Synthesis Analysis

The synthesis of related compounds involves various strategies, including cyclocondensation reactions, as seen in the efficient synthesis of 6-nitro- and 6-amino-3H-imidazo[4,5-b]pyridines, which are potential adenosine deaminase inhibitors . Another example is the synthesis of 6-amino-5-nitro-2-propargylsulfanyl-4(3H)-pyrimidinone, which was achieved by the selective oxidation of a nitroso group to a nitro group using tert-butyl hydroperoxide .

Molecular Structure Analysis

The molecular structures of these compounds are characterized by various spectroscopic methods and X-ray diffraction analysis. For instance, the crystal structure of 6-amino-5-nitro-2-propargylsulfanyl-4(3H)-pyrimidinone revealed two types of crystallographically independent molecules with slight geometrical differences . The presence of intramolecular N-H...O hydrogen bonds and intermolecular interactions such as N-H...N and N-H...O hydrogen bonds are common features in these compounds .

Chemical Reactions Analysis

The reactivity of these compounds often involves their functional groups, such as amino, nitro, and nitroso groups. For example, the reactions of 4-amino-5-nitro-6-phenylethynylpyrimidines with amines and thiols lead to regio- and stereoselective addition reactions . The nitroso group in some compounds can be selectively oxidized to a nitro group, as seen in the synthesis of 6-amino-5-nitro-2-propargylsulfanyl-4(3H)-pyrimidinone .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. The presence of hydrogen bonding, as well as other intermolecular interactions, affects their solubility, stability, and crystalline properties. For example, the 6-amino-5-nitro-2-propargylsulfanyl-4(3H)-pyrimidinone is described as a crystalline substance, soluble in aromatic hydrocarbons, and resistant to air oxygen and moisture . The crystal packing can involve extensive hydrogen bonding networks, leading to different dimensionalities in the crystal structures .

Scientific Research Applications

• Medicinal Chemistry

  • Imidazo[1,2-a]pyridines are common structural motifs in many significant heterocycles having application in medicinal chemistry.
  • They are used in the design and synthesis of unreported heterocyclic scaffolds for therapeutic applications.
  • Some established drugs, such as alpidem (anxiolytic), zolpidem (hypnotic, to treat insomnia), necopidem, saripidem (sedative and anxiolytic), zolimidine (anti-ulcer, used for treatment peptic ulcer), olprinone (to treat acute heart failure) and minodronic acid (to treat anxiety, heart failure, osteoporosis), contain the imidazo[1,2-a]pyridine core structure.

• Antituberculosis Agents

  • Imidazo[1,2-a]pyridine analogues have been recognized as potential antituberculosis agents.
  • They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).
  • The development of these anti-TB compounds is based on the structure–activity relationship, mode-of-action, and various scaffold hopping strategies.